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Compound of Interest

Compound Name: Phenylphosphinic acid

Cat. No.: B085578

An In-depth Technical Guide to Phenylphosphinic Acid (CAS 1779-48-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylphosphinic acid (CAS: 1779-48-2), also known as benzenephosphinic acid, is an
organophosphorus compound with the formula CeH7O2P.[1] It is characterized by a phenyl
group and a hydrogen atom directly bonded to a phosphorus center, along with one hydroxyl
group and one phosphoryl oxygen. This structure imparts unique chemical properties that make
it a versatile intermediate and reagent in organic synthesis, materials science, and medicinal
chemistry.[2][3] Its applications range from its use as a catalyst and flame retardant to a
precursor for more complex molecules in drug discovery.[4][5][6] This guide provides a
comprehensive overview of its properties, synthesis, reactivity, and applications, with a focus
on data and protocols relevant to a research and development setting.

Core Properties and Data

The fundamental properties of phenylphosphinic acid are summarized in the tables below,
providing a ready reference for laboratory use.

General and Chemical Identification
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Property Value Reference(s)
CAS Number 1779-48-2 [1][7]
Molecular Formula CeH702P [1][2]
Molecular Weight 142.09 g/mol [11[2]
IUPAC Name Benzenephosphinic acid [1]
Phenylphosphonous acid,
Synonyms Hydroxyphenylphosphine [2][8]
oxide
MLCHBQKMVKNBOV-
InChl Key [2]
UHFFFAOYSA-N
SMILES O--INVALID-LINK--c1cccecl
White crystals or crystalline
Appearance [9][10]

powder

hvsical and TI lvnami :

Property Value Reference(s)
Melting Point 83-85 °C [10]

Boiling Point 180 °C (Decomposes) [10]

Density 1.358 - 1.376 g/cm3 [1][10]

Water Solubility 7.7 g/100 mL (at 25 °C) [5][10]

logP (Octanol-Water) -0.33t00.779 [1][11]

pKa 2.1 (at17 °C) [10]

Vapor Pressure 0.001 mmHg (at 25 °C) [5]

Enthalpy of Fusion (AfusH®) 12.80 kJ/mol [11]

Solubility Profile
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Phenylphosphinic acid's hydrophilicity is indicated by its low logP value.[1] Its solubility varies
significantly with the solvent's polarity.

Solvent Class High Solubility Low Solubility

Water, Ethanol, Acetone, Benzene, Hexane, Carbon
Examples . .

DMSO Tetrachloride, Diethyl Ether
Reference(s) [1][2][10] [1][10]

Structural and Spectroscopic Data

The structure of phenylphosphinic acid features a tetrahedral phosphorus atom with sp3
hybridization.[1]

Structural Parameters

Parameter Value Reference(s)
P=0 Bond Length 1.48 A [1]
P—C Bond Length 1.80 A [1]
O-P-0O Bond Angle ~109.5° [1]
Polar Surface Area 84.41 Az [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
phenylphosphinic acid.
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Key Peaks /
Spectrum L. Reference(s)
Characteristics

1H NMR Spectra available for review. [12]

13C NMR Spectra available for review. [12]

1150 cm~1 (P=0 stretch), 950
IR Spectroscopy cm~1 (P-O-H bend), 750 cm=t  [1]

(P—C aromaitic)

Mass spectrum data available
Mass Spectrometry ] [13]
via NIST WebBook.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and key reactions of phenylphosphinic
acid are provided below.

Synthesis of Phenylphosphinic Acid

A modern and straightforward method for synthesizing monosubstituted phosphinic acids like
phenylphosphinic acid involves a palladium-catalyzed cross-coupling reaction.[14]

Protocol: Pd-Catalyzed P-Arylation

e Reactants: Anilinium hypophosphite, an aromatic electrophile (e.g., iodobenzene), and a
palladium catalyst (e.g., Pd(OAc)z with a suitable phosphine ligand).

e Solvent: A suitable organic solvent such as toluene or dioxane.

e Procedure: a. To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add
the anilinium hypophosphite, aromatic electrophile, palladium catalyst, and ligand. b. Add the
solvent and a base (e.g., a tertiary amine like triethylamine). c. Heat the reaction mixture to
the required temperature (typically 80-110 °C) and stir for several hours until the reaction is
complete, as monitored by TLC or GC. d. After cooling, perform an aqueous workup. Acidify
the aqueous layer to protonate the phosphinate salt. e. Extract the product into an organic
solvent (e.g., ethyl acetate). f. Dry the combined organic layers over anhydrous sodium
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sulfate, filter, and concentrate under reduced pressure to yield the crude phenylphosphinic
acid.

 Purification: The crude product can be further purified by recrystallization as described in
Protocol 4.2.
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General Workflow for Phenylphosphinic Acid Synthesis

Reactants & Catalyst

Palladium Catalyst

+ Ligand + Base

e . Aromatic Electrophile
Anilinium Hypophosphite (e.g., lodobenzene)

Reaction & Workup

Y

Combine in Solvent
(e.g., Toluene)

Heat under
Inert Atmosphere

Aqueous Workup
& Acidification

Extraction with
Organic Solvent

Dry & Concentrate

Product

Crude

Phenylphosphinic Acid

Click to download full resolution via product page

Caption: General workflow for synthesizing phenylphosphinic acid via Pd-catalyzed coupling.
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Purification

Obtaining high-purity phenylphosphinic acid is critical for subsequent applications.
Recrystallization is a common and effective method.[10]

Protocol: Purification by Recrystallization

e Solvent Selection: Water is a suitable solvent for recrystallization, given the compound's
solubility of 7.7 g/100 mL at 25 °C.[10]

e Procedure: a. Dissolve the crude phenylphosphinic acid in a minimal amount of hot
deionized water. b. If the solution is colored, activated charcoal can be added and the
solution hot-filtered to remove impurities. c. Allow the solution to cool slowly to room
temperature, then place it in an ice bath to maximize crystal formation. d. Collect the white
crystals by vacuum filtration. e. Wash the crystals with a small amount of ice-cold water or
cold diethyl ether.[10] f. Dry the purified crystals in a vacuum desiccator to remove residual
solvent.

Key Reaction: Oxidation to Phenylphosphonic Acid

A well-documented reaction of phenylphosphinic acid is its oxidation to phenylphosphonic
acid, which is a common precursor for various other compounds.[15][16]

Protocol: Oxidation using Nitric Acid

o Materials: Phenylphosphinic acid (10.0 g, 69.7 mmol), concentrated nitric acid (3.5 mL,
54.4 mmol), deionized water, diethyl ether, anhydrous magnesium sulfate.[16]

e Procedure: a. In a round-bottom flask equipped with a thermometer, carefully melt the
phenylphosphinic acid. b. Once the temperature reaches 100 °C, cautiously add the
concentrated nitric acid. The reaction can be exothermic. c. After the addition is complete,
allow the mixture to cool to room temperature, which should result in a yellow solid. d.
Dissolve the solid in 100 mL of water. e. Transfer the aqueous solution to a separatory funnel
and extract the product three times with 50 mL portions of diethyl ether. f. Combine the
organic layers and dry over anhydrous magnesium sulfate. g. Filter off the drying agent and
remove the diethyl ether using a rotary evaporator to yield phenylphosphonic acid as a solid.
h. The product can be further purified by recrystallization from diethyl ether.[16]
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Experimental Workflow for Oxidation of Phenylphosphinic Acid
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Caption: Step-by-step workflow for the oxidation of phenylphosphinic acid.
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Applications in Research and Drug Development

The unique properties of phenylphosphinic acid make it a valuable compound in various
fields.
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Relationship Between Properties and Applications of Phenylphosphinic Acid
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Caption: How the core properties of phenylphosphinic acid lead to its diverse applications.
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» Synthetic Intermediate: It is a crucial building block for synthesizing a wide array of other
organophosphorus compounds.[3][5] Its reactivity allows for modifications to create
derivatives with desired properties.

o Catalysis: Due to its acidic nature, it can act as a catalyst, for example, in esterification
reactions.[5]

o Materials Science: It is used as an additive to improve the flame retardancy of polymers like
polyurethane and nylon.[4][5] It also finds use as a corrosion inhibitor.[17]

o Drug Discovery: Phosphinic acid derivatives are a versatile class of compounds in medicinal
chemistry, exhibiting a wide range of biological activities.[18] They can act as potent and
selective enzyme inhibitors, often by mimicking the tetrahedral transition state of substrate
hydrolysis or by chelating metal ions in enzyme active sites.[19] Phenylphosphinic acid
serves as a key starting material for creating these complex and biologically active
molecules, making it an essential tool for drug development professionals.[6]

Caption: How phosphinate inhibitors can block enzyme activity, a key concept in drug design.

Safety and Handling

Phenylphosphinic acid is classified as a hazardous chemical and requires careful handling.[8]

e Hazards: It is harmful if swallowed (Acute oral toxicity, Category 4) and causes severe skin
corrosion and serious eye damage (Category 1).[8] It may also cause respiratory system
irritation. [8]

« Handling: Handle in a well-ventilated area or in a closed system.[8] Avoid dust formation. Do
not get in eyes, on skin, or on clothing.[8]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (chemical safety goggles).[9] Use a NIOSH/MSHA approved respirator if
exposure limits are exceeded.[8]

» Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[5] Keep in a
corrosives area, away from incompatible materials such as bases and strong oxidizing
agents.[5][8]
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o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek immediate
medical attention.[9]

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing. Seek immediate medical attention.[8]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 1-2 glasses of
water. Seek immediate medical attention.[8]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[9]

Conclusion

Phenylphosphinic acid (CAS 1779-48-2) is a foundational organophosphorus compound with
a well-defined set of chemical and physical properties. Its versatile reactivity makes it an
indispensable tool for researchers in both academia and industry. For drug development
professionals, it serves as a critical starting point for the synthesis of novel phosphinate-
containing molecules that have shown significant potential as therapeutic agents. A thorough
understanding of its properties, handling requirements, and reaction protocols is essential for
its safe and effective use in advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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